Cas no 2408959-76-0 ((5-Chloro-6-fluoro-1H-benzimidazol-2-yl)methanamine;dihydrochloride)

(5-Chloro-6-fluoro-1H-benzimidazol-2-yl)methanamine dihydrochloride is a benzimidazole derivative with potential applications in pharmaceutical and biochemical research. Its dihydrochloride salt form enhances solubility and stability, facilitating handling in synthetic and experimental settings. The compound’s structural features, including chloro and fluoro substituents, may contribute to its reactivity and binding affinity, making it a valuable intermediate for developing bioactive molecules. Its purity and well-defined composition ensure reproducibility in research applications. This product is suited for use in medicinal chemistry, particularly in the exploration of novel therapeutic agents targeting enzyme inhibition or receptor modulation. Proper storage under controlled conditions is recommended to maintain its integrity.
(5-Chloro-6-fluoro-1H-benzimidazol-2-yl)methanamine;dihydrochloride structure
2408959-76-0 structure
Product Name:(5-Chloro-6-fluoro-1H-benzimidazol-2-yl)methanamine;dihydrochloride
CAS No:2408959-76-0
MF:C8H9Cl3FN3
MW:272.534561872482
CID:5805631
PubChem ID:146082292
Update Time:2025-06-12

(5-Chloro-6-fluoro-1H-benzimidazol-2-yl)methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2408959-76-0
    • EN300-7541492
    • 1-(5-chloro-6-fluoro-1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride
    • Z4201877722
    • (5-Chloro-6-fluoro-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride
    • (5-Chloro-6-fluoro-1H-benzimidazol-2-yl)methanamine;dihydrochloride
    • Inchi: 1S/C8H7ClFN3.2ClH/c9-4-1-6-7(2-5(4)10)13-8(3-11)12-6;;/h1-2H,3,11H2,(H,12,13);2*1H
    • InChI Key: LURGPCLWRGLZRJ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C=1)N=C(CN)N2)F.Cl.Cl

Computed Properties

  • Exact Mass: 270.984609g/mol
  • Monoisotopic Mass: 270.984609g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7Ų

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Additional information on (5-Chloro-6-fluoro-1H-benzimidazol-2-yl)methanamine;dihydrochloride

Introduction to (5-Chloro-6-fluoro-1H-benzimidazol-2-yl)methanamine; dihydrochloride (CAS No. 2408959-76-0)

(5-Chloro-6-fluoro-1H-benzimidazol-2-yl)methanamine; dihydrochloride (CAS No. 2408959-76-0) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, also known as CFBM-dihydrochloride, is a derivative of benzimidazole, a heterocyclic aromatic compound with a wide range of biological activities. The introduction of chlorine and fluorine substituents on the benzimidazole ring, along with the methanamine group, imparts unique chemical and biological properties to this molecule.

The structure of (5-Chloro-6-fluoro-1H-benzimidazol-2-yl)methanamine; dihydrochloride is characterized by its benzimidazole core, which is a well-known scaffold in drug discovery due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The presence of the chlorine and fluorine atoms on the benzimidazole ring enhances the lipophilicity and metabolic stability of the compound, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of (5-Chloro-6-fluoro-1H-benzimidazol-2-yl)methanamine; dihydrochloride in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent neuroprotective effects in cellular models of Parkinson's disease. The researchers found that (5-Chloro-6-fluoro-1H-benzimidazol-2-yl)methanamine; dihydrochloride can effectively reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative diseases.

In addition to its neuroprotective properties, (5-Chloro-6-fluoro-1H-benzimidazol-2-yl)methanamine; dihydrochloride has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound has selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of (5-Chloro-6-fluoro-1H-benzimidazol-2-yl)methanamine; dihydrochloride have been extensively studied to evaluate its suitability for clinical development. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing. These properties make it an attractive candidate for further clinical trials.

The safety profile of (5-Chloro-6-fluoro-1H-benzimidazol-2-yl)methanamine; dihydrochloride has also been evaluated in preclinical studies. Toxicity assessments in animal models have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These findings support its potential for safe use in humans.

In conclusion, (5-Chloro-6-fluoro-1H-benzimidazol-2-yl)methanamine; dihydrochloride (CAS No. 2408959-76-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and oncology. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, potentially leading to new treatments for various diseases.

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